4-(4-methylpiperazin-1-yl)-3-nitro-1-phenylquinolin-2(1H)-one

• IUPAC Name: 4-(4-methylpiperazin-1-yl)-3-nitro-1-phenylquinolin-2-one
• InChI: InChI=1S/C20H20N4O3/c1-21-11-13-22(14-12-21)18-16-9-5-6-10-17(16)23(15-7-3-2-4-8-15)20(25)19(18)24(26)27/h2-10H,11-14H2,1H3
• InChI Key: IVPOUSHRTVIOIG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C(=O)N(C3=CC=CC=C32)C4=CC=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

This compound is a derivative of piperazine, a heterocyclic compound containing a six-membered ring with two nitrogen atoms. It is related to a class of compounds known as benzenesulfonamides, which are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. It also has similarities to the structure of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps. For instance, a related compound was synthesized by adding piperazine to a solution of a precursor compound and potassium carbonate in CHCl3 at room temperature. Another synthesis involved six experimental steps and was characterized by FT-IR, 1H NMR, 13C NMR spectroscopy, MS, and X-ray diffraction.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as mass spectra, FT-IR, 1H NMR, and 13C NMR. X-ray diffraction can also be used to determine the crystal structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride, are reported. It is a white solid with a melting point of 305-307°C. It is soluble in water and slightly soluble in methanol when heated. It is hygroscopic and stable under inert atmosphere and room temperature.

Scientific Research Applications

Anticancer Activity

• Findings : Compound 10ec, a derivative of 4-(4-methylpiperazin-1-yl)-3-nitro-1-phenylquinolin-2(1H)-one, displayed significant cytotoxicity (IC50 = 0.99 ± 0.01 μM) against BT-474 breast cancer cells. .

Tubulin Polymerization Inhibition

• Observations : Compound 10ec was evaluated for its tubulin polymerization inhibition. .

Drug-Like Properties

• .

Clinical Trials

• Compound 28 (PHA-848125) : This compound, related to our target molecule, demonstrated efficacy and tolerability in preclinical ovarian carcinoma models. .

Amides of the N-Methylpiperazine Series

• Synthesis : Researchers synthesized new carboxylic acid amides containing an N-methylpiperazine fragment. .

Mechanism of Action

Target of Action

The compound, 4-(4-methylpiperazin-1-yl)-3-nitro-1-phenylquinolin-2(1H)-one, primarily targets cyclin-dependent kinases (CDKs) . CDKs are a family of protein kinases that regulate the cell cycle, and they play a crucial role in cell division and proliferation .

Mode of Action

This compound acts as an inhibitor of CDKs . It binds to these kinases, preventing them from phosphorylating their target proteins. This inhibition disrupts the normal progression of the cell cycle, leading to a halt in cell division and proliferation .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cell cycle regulation pathway . By inhibiting CDKs, the compound disrupts the normal progression of the cell cycle, affecting downstream processes such as DNA replication and mitosis .

Pharmacokinetics

This suggests that the compound is likely to be well-absorbed and distributed in the body, metabolized efficiently, and excreted in a manner that allows for effective therapeutic action .

Result of Action

The primary result of the compound’s action is the inhibition of cell division and proliferation . This is due to its inhibitory effect on CDKs, which disrupts the cell cycle and halts cell division . This makes the compound potentially useful in the treatment of diseases characterized by uncontrolled cell proliferation, such as cancer .